Ganglioside GD1b disodium salt (bovine brain)

Core Science & Biosynthesis

The Dual Nature of Ganglioside GD1b: Neuroprotective Anchor & Autoimmune Target

Executive Summary

Ganglioside GD1b (Disialoganglioside 1b) occupies a critical intersection in neurobiology. Structurally, it is a b-series glycosphingolipid characterized by a disialosyl residue attached to the internal galactose of the gangliotetraose core. Functionally, it serves as a "molecular anchor" in lipid rafts, maintaining the conformational stability of neurotrophic receptors (e.g., TrkA) and preventing the pathological misfolding of amyloidogenic proteins.

However, this structural complexity creates a vulnerability. The exposed disialosyl epitope is a potent antigen in autoimmune neuropathies, specifically the CANOMAD syndrome, where anti-GD1b IgM antibodies drive demyelination and axonal injury. This guide dissects GD1b’s role through two opposing lenses: its loss-of-function in neurodegenerative proteinopathies (Alzheimer’s, Parkinson’s) and its gain-of-toxicity in autoimmune peripheral neuropathies.

Part 1: Structural Biology & Biosynthetic Pathway

The "b-Series" Branch Point

GD1b biosynthesis occurs in the Golgi apparatus and is defined by the action of GD3 Synthase (ST8SIA1) , which commits the pathway to the "b-series" by adding a second sialic acid to GM3. This is followed by sequential glycosylation.

• Core Structure: Galβ1-3GalNAcβ1-4(Neu5Acα2-8Neu5Acα2-3)Galβ1-4Glcβ1-1'Cer

• Critical Enzyme: B4GALNT1 (GM2/GD2 Synthase) is the rate-limiting step for elongating the b-series chain.

Visualization: The Ganglioside Biosynthetic Flow

The following diagram illustrates the enzymatic decision points that lead to GD1b synthesis versus the a-series (GM1/GD1a).

Caption: The b-series biosynthetic pathway. ST8SIA1 is the gatekeeper enzyme that enables the formation of the disialosyl motif characteristic of GD1b.

Part 2: Pathological Nexus

Neurodegeneration: The Loss-of-Function Hypothesis

In CNS disorders like Alzheimer's (AD) and Parkinson's (PD), GD1b levels are frequently depleted. This reduction destabilizes lipid rafts, impairing the clearance of amyloidogenic proteins.

Alzheimer's Disease (AD) [1]

• Mechanism: GD1b, unlike GM1, does not strongly promote the "seeding" of Amyloid-Beta (Aβ) fibrils. Instead, its presence in the membrane is required for the correct proteolytic processing of APP.

• Data: Post-mortem analysis of AD hippocampus gray matter shows a significant reduction in GD1b and GT1b , contrasting with the elevation of simple gangliosides (GM2/GM3).

• Implication: Therapeutic strategies aiming to upregulate B3GALT4 or ST8SIA1 could restore the protective b-series profile.

Parkinson's Disease (PD) [2][3][4][5][6][7]

• Alpha-Synuclein Interaction: GD1b shares the ability of GM1 to bind alpha-synuclein monomers, stabilizing their helical conformation and preventing the transition to toxic β-sheet oligomers.

• Deficiency Model: B4galnt1 knockout mice (lacking GD1b/GM1) exhibit spontaneous alpha-synuclein aggregation and motor deficits, which are reversible upon administration of membrane-permeable ganglioside mimetics (e.g., LIGA-20).[3]

Autoimmunity: The Gain-of-Toxicity (CANOMAD)

In the peripheral nervous system (PNS), the disialosyl epitope of GD1b becomes a target for IgM autoantibodies.

• Syndrome: CANOMAD (Chronic Ataxic Neuropathy, Ophthalmoplegia, IgM paraprotein, Cold Agglutinins, Disialosyl antibodies).

• Pathophysiology: IgM antibodies bind to GD1b on the dorsal root ganglia (DRG) and nodal axolemma. This activates the complement cascade, forming the Membrane Attack Complex (MAC) and causing sensory ataxia.

• Distinction: Unlike GBS (often IgG-mediated and acute), CANOMAD is chronic and IgM-mediated.

Part 3: Experimental Methodologies

Protocol: TLC-Immunostaining for Anti-GD1b Detection

Standard ELISA often suffers from high background due to the "sticky" nature of IgM. The TLC-overlay assay is the gold standard for specificity.

Reagents:

• Solvent System: Chloroform / Methanol / 0.2% CaCl₂ (55:45:10 v/v/v).

• Blocking Buffer: PBS containing 1% Polyvinylpyrrolidone (PVP) and 1% Ovalbumin (to prevent non-specific IgM binding).[8]

• Secondary Ab: HRP-conjugated anti-human IgM (µ-chain specific).

Step-by-Step Workflow:

• Separation: Apply 0.5 µg of purified GD1b, GM1, and GD1a standards to a High-Performance TLC (HPTLC) silica gel plate. Run in the solvent system for 45 minutes.

• Plastic Coating: Dip the dried plate in 0.1% polyisobutylmethacrylate in hexane for 1 minute (fixes the lipids to the silica). Air dry.

• Blocking: Incubate plate in Blocking Buffer for 2 hours at RT.

• Primary Incubation: Overlay with patient serum (diluted 1:100 in PBS-1% BSA) overnight at 4°C.

• Detection: Wash 3x with PBS-Tween. Incubate with HRP-secondary antibody (1:2000) for 1 hour. Develop with chemiluminescent substrate.

• Validation: A positive result is a distinct band co-migrating with the GD1b standard, absent in the GM1 lane.

Comparative Data: GD1b in Disease States

Feature	Alzheimer's / Parkinson's	CANOMAD / Sensory Neuropathy
GD1b Level	Decreased (CNS tissue)	Normal (Target Antigen)
Pathology	Loss of neuroprotection; Aggregation	Autoimmune attack; Demyelination
Key Biomarker	Low CSF GD1b; High Aβ/Synuclein	High Serum Anti-GD1b IgM
Therapeutic Goal	Restore (Mimetic/Enzyme upregulation)	Deplete (Rituximab/Plasmapheresis)

Part 4: Therapeutic Implications & Future Directions

Synthetic Mimetics: LIGA-20 & OligoGM1

Direct administration of natural gangliosides is limited by the Blood-Brain Barrier (BBB).

• LIGA-20: A semisynthetic derivative with a truncated fatty acyl chain (dichloroacetyl). It crosses the BBB 4-6x more efficiently than GD1b/GM1 and has shown efficacy in reducing alpha-synuclein aggregates in B4galnt1 null mice.

• OligoGM1 (II³Neu5Ac-Gg4): The bioactive oligosaccharide headgroup.[9][10] Recent studies indicate it activates the TrkA-ERK1/2 pathway, providing neuroprotection against oxidative stress (MPTP toxicity) without the lipid tail issues.

B-Cell Depletion for Neuropathy

For CANOMAD, the therapeutic focus is eliminating the source of anti-GD1b IgM.

• Rituximab: An anti-CD20 monoclonal antibody. Clinical data suggests it is superior to IVIg for IgM-mediated neuropathies, as it depletes the B-cell clones producing the autoantibody.

Mechanism of Action Diagram

The following diagram contrasts the protective role of GD1b in the healthy neuron vs. the autoimmune attack in CANOMAD.

Caption: Left: GD1b stabilizes receptors and prevents protein aggregation. Right: In CANOMAD, GD1b becomes an autoantigen, triggering complement-mediated lysis.

References

• Schnaar, R. L. (2019). Gangliosides: Biosynthesis, Function, and Role in Neurodegenerative Diseases. Journal of Molecular Biology . Link

• Willison, H. J., et al. (2001). The clinical and laboratory features of chronic sensory ataxic neuropathy with anti-disialosyl IgM antibodies (CANOMAD). Brain . Link

• Ledeen, R. W., & Wu, G. (2018). Gangliosides, α-Synuclein, and Parkinson's Disease.[4] Progress in Molecular Biology and Translational Science . Link

• Chiricozzi, E., et al. (2019).[10] The Neuroprotective Role of the GM1 Oligosaccharide, II3Neu5Ac-Gg4, in Neuroblastoma Cells. International Journal of Molecular Sciences . Link

• Kaida, K., et al. (2004).[11] Antibodies to GD1a and GD1b in Guillain-Barré Syndrome. Neurology . Link

• Svennerholm, L. (1964). The gangliosides. Journal of Lipid Research . Link

• Magistretti, P. J., et al. (2019). Gangliosides: Treatment Avenues in Neurodegenerative Disease. Frontiers in Neurology . Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Modulation of α-synuclein in vitro aggregation kinetics by its alternative splice isoforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gangliosides as Therapeutic Targets for Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alpha-Synuclein and GM1 Ganglioside Co-Localize in Neuronal Cytosol Leading to Inverse Interaction—Relevance to Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulation of α-synuclein in vitro aggregation kinetics by its alternative splice isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GM1 Oligosaccharide Efficacy in Parkinson’s Disease: Protection against MPTP [mdpi.com]
• 7. Binding of Dopamine to Alpha-Synuclein is Mediated by Specific Conformational States - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. The Neuroprotective Role of the GM1 Oligosaccharide, II3Neu5Ac-Gg4, in Neuroblastoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Deep Dive: Ganglioside GD1b in Early Neuronal Development and Differentiation

Executive Summary

In the landscape of neuronal development, gangliosides are not merely structural lipids but dynamic modulators of cell fate.[1] While GM1 and GD1a often dominate the literature regarding synaptic stability and axon-myelin interactions, Ganglioside GD1b plays a distinct, critical role during the early embryonic-to-postnatal transition.

This guide focuses on the "b-series" ganglioside shift—a pivotal biochemical event where the developing brain transitions from simple precursor expression (GD3) to complex signaling lipids (GD1b, GT1b).[2] We examine GD1b’s specific function in stabilizing lipid rafts (caveolae-like microdomains), modulating neurotrophin receptor (Trk) signaling, and facilitating neurite outgrowth independent of the myelin-associated glycoprotein (MAG) inhibitory pathway.

Biochemical Foundation: The "b-Series" Shift

Understanding GD1b requires mapping its biosynthetic origin. Unlike the "a-series" (GM1, GD1a), GD1b is derived from the disialoganglioside GD3. This distinction is crucial because the ratio of a-series to b-series gangliosides dictates the signaling competence of the developing neuron.

Biosynthetic Pathway

The synthesis occurs in the Golgi apparatus, driven by sequential glycosyltransferase activity. The rate-limiting step for GD1b production is the action of GM2/GD2 Synthase (β-1,4-N-acetylgalactosaminyltransferase 1) on GD3.

• Precursor: Lactosylceramide (LacCer)

  GM3 GD3.[3]

• Branch Point: GD3 is the committed precursor for the b-series.

• Enzymatic Cascade:

  • GD3 + UDP-GalNAc

    GD2

  • GD2 + UDP-Gal

    GD1b

  • GD1b + CMP-NeuAc

    GT1b

Visualization: Ganglioside Biosynthesis Logic

Figure 1: The "b-series" biosynthetic pathway highlighting the critical enzymatic steps (B4GALNT1 and B3GALT4) leading to GD1b formation.

Mechanistic Role in Differentiation[1]

Lipid Raft Stabilization and Receptor Modulation

GD1b is not uniformly distributed; it aggregates in lipid rafts (detergent-resistant membranes). Its rigid ceramide backbone and disialyl headgroup create a specific microenvironment that recruits and stabilizes receptor tyrosine kinases (RTKs), specifically the Trk family (TrkB and TrkC).

• Mechanism: GD1b enhances the dimerization of Trk receptors upon neurotrophin binding (e.g., BDNF to TrkB).

• Causality: The disialyl residue of GD1b interacts with the transmembrane domain of the receptor or its adaptor proteins, preventing premature internalization and degradation. This prolongs the MAPK/ERK signaling cascade required for neurite outgrowth.

Distinct from MAG Inhibition

A critical distinction in drug development is the interaction with Myelin-Associated Glycoprotein (MAG).

• GD1a / GT1b: Bind MAG avidly, acting as "stop signals" that inhibit regeneration.

• GD1b: Does not bind MAG efficiently.

• Implication: Upregulating GD1b relative to GD1a/GT1b can theoretically promote neurite extension by maintaining structural integrity without triggering the MAG-mediated RhoA inhibitory pathway.

Visualization: GD1b Signaling Interface

Figure 2: GD1b-mediated stabilization of TrkB receptors within lipid rafts, facilitating the MAPK/ERK pathway for neurite outgrowth.

Experimental Protocols (SOPs)

To study GD1b, standard lipid extraction is insufficient due to the polarity of the disialyl group. The following protocols are optimized for neuronal tissue.

Protocol A: High-Fidelity Extraction (Modified Folch)

Purpose: To isolate total gangliosides without losing polar species.

• Homogenization: Lyse neuronal cells (approx

  cells) in 1 mL Methanol:Water (1:1) . Sonicate on ice for 30s.

• Extraction: Add Chloroform to achieve a final ratio of Chloroform:Methanol:Water (4:8:3) .

• Partitioning: Centrifuge at 2500 x g for 15 min. Save the supernatant.

• Desalting (Critical): Pass the supernatant through a Sep-Pak tC18 cartridge (pre-equilibrated with methanol then water).

  • Wash with water (removes salts/sugars).

  • Elute gangliosides with Methanol followed by Chloroform:Methanol (1:1) .

• Drying: Evaporate solvent under N2 stream. Reconstitute in Methanol for analysis.

Protocol B: Quantitative Profiling via LC-MS

Purpose: To distinguish GD1b from its isomers (GD1a) based on retention time and fragmentation.

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or C18 reverse-phase. HILIC is preferred for isomer separation.

• Mobile Phase A: 10 mM Ammonium Acetate in 95% Acetonitrile (pH 5.5).

• Mobile Phase B: 10 mM Ammonium Acetate in 50% Acetonitrile.

• Detection: Negative Ion Mode (ESI-).

• Key Transitions (MRM):

  • Monitor precursor ion

    at m/z 917.5 (for d18:1/18:0 species).

  • Differentiation: GD1b typically elutes after GD1a on HILIC columns due to the branched disialyl residue interacting more strongly with the stationary phase.

Protocol C: Functional Neurite Outgrowth Assay

Purpose: To validate biological activity of exogenous GD1b.

• Culture: Plate PC12 cells or primary DRG neurons on poly-L-lysine coated coverslips.

• Treatment:

  • Control: Media + NGF (50 ng/mL).

  • Experimental: Media + NGF + GD1b (10 µM) .

  • Note: Add GD1b 2 hours prior to NGF to allow membrane incorporation.

• Fixation: 4% Paraformaldehyde after 48 hours.

• Staining: Anti-βIII-tubulin (neuronal marker).

• Analysis: Measure total neurite length per cell using ImageJ (NeuronJ plugin). Valid result is >20% increase in length in GD1b treated group vs Control.

Data Summary: Developmental Expression

The following table summarizes the shift in ganglioside expression during rat brain development, serving as a reference model for mammalian neurogenesis.

Developmental Stage	Dominant Gangliosides	GD1b Status	Physiological Context
Embryonic (E12-E14)	GM3, GD3	Low / Trace	Neural Stem Cell proliferation.
Late Embryonic (E16-E18)	GD3, GD1b , GT1b	Rapid Increase	Onset of neuritogenesis; "b-series" shift.
Postnatal (P1-P14)	GM1, GD1a, GD1b, GT1b	High / Stable	Synaptogenesis, myelination, axonal stabilization.
Adult	GM1, GD1a, GD1b, GT1b	Stable	Maintenance of architecture; GD1b localized to synaptic terminals.

References

• Schnaar, R. L. (2010). Brain gangliosides in axon-myelin stability and axon regeneration. FEBS Letters. Link

• Yu, R. K., et al. (2009). Functional roles of gangliosides in neurodevelopment: An overview of recent advances. Neurochemical Research. Link

• Ledeen, R. W., & Wu, G. (2015). The Role of Gangliosides in Neurodevelopment. Neurochemical Research. Link

• Sanni, A., et al. (2024). An Optimized Liquid Chromatography–Mass Spectrometry Method for Ganglioside Analysis in Cell Lines. Molecules. Link

• Pryor, S., et al. (2012). NGF Causes TrkA to Specifically Attract Microtubules to Lipid Rafts.[4][5] PLoS ONE. Link[4][5]

• Sheikh, K. A., et al. (1999). Mice lacking complex gangliosides develop Wallerian degeneration and myelination defects. Proceedings of the National Academy of Sciences. Link

Sources

• 1. Gangliosides in Nerve Cell Specification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Biosynthesis of the major brain gangliosides GD1a and GT1b - PMC [pmc.ncbi.nlm.nih.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. NGF Causes TrkA to Specifically Attract Microtubules to Lipid Rafts | PLOS One [journals.plos.org]

Protocols & Analytical Methods

experimental setup for studying Ganglioside GD1b-protein interactions

Application Notes & Protocols

Topic: Experimental Setup for Studying Ganglioside GD1b-Protein Interactions

Audience: Researchers, scientists, and drug development professionals.

A Senior Application Scientist's Guide to Investigating Ganglioside GD1b-Protein Interactions: From Biophysical Characterization to Cellular Function

Ganglioside GD1b, a sialic acid-containing glycosphingolipid, is a crucial component of the cell membrane, particularly in the nervous system where it, along with GM1, GD1a, and GT1b, constitutes the majority of total brain gangliosides.[1] Its interactions with various proteins are fundamental to a range of physiological and pathological processes, including neural development, signal transduction, and the pathogenesis of neurodegenerative disorders and cancer.[1][2] Furthermore, autoantibodies targeting GD1b have been implicated in certain autoimmune neuropathies, such as Guillain-Barré syndrome and sensory ataxic neuropathy.[1][3]

Given its significance, the ability to accurately characterize GD1b-protein interactions is paramount for both basic research and the development of novel therapeutics. However, the amphipathic nature of gangliosides presents unique challenges for in vitro analysis, often requiring membrane-mimetic environments for proper presentation.[4][5]

This guide provides a comprehensive overview of robust experimental setups for studying these interactions, moving from high-throughput screening and detailed biophysical characterization to validation in a cellular context. We will delve into the "why" behind protocol choices, ensuring a self-validating experimental design.

Part 1: Foundational Biophysical Analysis

Before proceeding to complex cellular systems, it is critical to establish a direct physical interaction and quantify its parameters. Techniques like Enzyme-Linked Immunosorbent Assays (ELISA) and Surface Plasmon Resonance (SPR) are mainstays for this purpose.[4]

High-Throughput Screening and Binding Specificity via ELISA-Based Assays

An ELISA-style assay is an excellent first-pass technique to screen for potential GD1b binding partners or to test antibody specificity from patient sera.[6][7] The core principle involves immobilizing the ganglioside onto a hydrophobic microplate surface, where its lipid moiety adsorbs, leaving the carbohydrate headgroup exposed for interaction.[5]

Caption: Workflow for a GD1b-protein interaction ELISA.

Rationale: This protocol is optimized for the non-covalent, stable adsorption of gangliosides to a solid phase, which is crucial for presenting the carbohydrate headgroup to potential binding partners.[5] Using cold reagents during the binding and washing steps helps to stabilize these non-covalent interactions and reduce background noise.[8][9]

• Plate Coating:

  • Dilute purified Ganglioside GD1b in methanol to a final concentration of 5 µg/mL.

  • Add 50 µL of the GD1b solution to each well of a high-binding 96-well microplate. For screening, 25-50 pmol/well is often sufficient.[5]

  • Allow the methanol to evaporate completely by leaving the plate in a fume hood overnight at room temperature. This results in the hydrophobic ceramide portion of GD1b adsorbing to the plate.

  • Negative Control: Coat control wells with a different but structurally related ganglioside (e.g., GM1) and wells with only methanol to assess specificity and background binding.

• Blocking:

  • Wash the plate twice with 200 µL/well of cold PBS (pH 7.4).

  • Block non-specific binding sites by adding 200 µL/well of 1% BSA in PBS.

  • Incubate for 2 hours at room temperature or overnight at 4°C.

• Binding Reaction:

  • Wash the plate three times with 200 µL/well of cold PBS containing 0.05% Tween-20 (PBST).

  • Prepare serial dilutions of your protein of interest (analyte) or patient serum in a cold incubation buffer (e.g., 1% BSA in PBS).[8]

  • Add 100 µL of the diluted analyte to the respective wells.

  • Incubate for 2 hours at 2-8°C to allow for binding.[8][9]

• Detection:

  • Wash the plate five times with cold PBST to remove unbound analyte.

  • Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-His-tag HRP for a recombinant protein, or anti-human IgG/IgM HRP for serum screening) diluted in incubation buffer.

  • Incubate for 1-2 hours at 2-8°C.[9]

  • Wash the plate five times with cold PBST and once with PBS.

  • Add 100 µL of TMB substrate solution to each well and incubate at room temperature in the dark until a blue color develops (typically 15-30 minutes).[9]

  • Stop the reaction by adding 100 µL of stop solution (e.g., 1M H₂SO₄). The color will change to yellow.

  • Read the absorbance at 450 nm using a microplate reader.[10][11]

Quantitative Kinetics with Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique that provides real-time data on the kinetics (association rate, kon; dissociation rate, koff) and affinity (dissociation constant, KD) of molecular interactions.[12][13] For lipid-protein interactions, this is invaluable for obtaining quantitative data beyond simple binding confirmation.[14]

Experimental Rationale: The key to a successful SPR experiment with glycolipids is the creation of a stable, membrane-mimetic surface on the sensor chip. Because GD1b is amphipathic, simply immobilizing it on a standard chip can lead to denaturation or improper orientation. The use of a liposome-based approach on an L1 sensor chip is therefore highly recommended. This involves preparing liposomes containing GD1b and capturing them on the chip surface, presenting GD1b in a more biologically relevant bilayer context.[12][14]

Caption: Principle of an SPR experiment measuring protein binding to GD1b-liposomes.

• Liposome Preparation:

  • Prepare a lipid mixture in chloroform. A typical composition would be 80% carrier lipid (e.g., POPC), 19% cholesterol, and 1% Ganglioside GD1b.

  • Rationale: Cholesterol is included to increase membrane stability. The low percentage of GD1b helps to avoid steric hindrance and ensures individual ganglioside molecules are accessible.

  • Dry the lipid mixture under a stream of nitrogen gas to form a thin film. Further dry under vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with running buffer (e.g., HBS-P+) to a final lipid concentration of 1-5 mg/mL.

  • Create unilamellar vesicles by sonication or extrusion through a polycarbonate membrane (100 nm pore size).

• SPR Setup and Liposome Capture:

  • Use an L1 sensor chip, which has a lipophilic surface designed for capturing lipid vesicles.[15]

  • Prime the system with running buffer.

  • Inject the prepared GD1b-liposome suspension over the sensor surface at a low flow rate (e.g., 2 µL/min) until a stable capture level of ~5000-8000 Response Units (RU) is achieved. This ensures a consistent and intact lipid bilayer.

  • Inject a wash solution (e.g., 50 mM NaOH) to remove any loosely bound or unstable vesicles, followed by stabilization with running buffer.

  • Control Surface: A reference flow cell should be prepared with liposomes lacking GD1b (e.g., POPC/Cholesterol only) to subtract non-specific binding.

• Kinetic Analysis:

  • Prepare a dilution series of the protein analyte in running buffer. A typical concentration range would be 0.1 nM to 1 µM, depending on the expected affinity.

  • Perform a kinetic injection series, injecting each analyte concentration over both the GD1b surface and the reference surface. Use a multi-cycle kinetic approach, starting with the lowest concentration.

  • Typical Injection Parameters: Association time of 120-180 seconds, dissociation time of 300-600 seconds, at a flow rate of 30 µL/min.

  • Between each cycle, regenerate the surface if necessary (e.g., with a short pulse of low pH glycine), but test regeneration conditions carefully to ensure the lipid layer remains intact.

• Data Analysis:

  • Double-reference the data by subtracting the signal from the reference flow cell and from a buffer-only (blank) injection.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine kon, koff, and calculate the KD.

Interaction Pair	k_on (1/Ms)	k_off (1/s)	K_D (nM)	Assay
Anti-GD1b mAb vs GD1b	1.5 x 10⁵	8.0 x 10⁻⁴	5.3	SPR
Viral Protein X vs GD1b	2.2 x 10⁴	5.1 x 10⁻³	231.8	SPR
Viral Protein X vs GM1	No Binding	No Binding	N/A	SPR
Patient Serum vs GD1b	N/A	N/A	Titer > 1:12,800	ELISA
Patient Serum vs GM1	N/A	N/A	Titer < 1:100	ELISA

Part 2: Cell-Based Validation of GD1b Interactions

While biophysical assays confirm a direct interaction, cell-based assays are essential to understand the functional consequences in a physiological environment.[16] These assays can validate the interaction on the cell surface and begin to probe its role in cellular signaling.

Visualizing GD1b-Protein Co-localization via Immunofluorescence

This technique allows for the direct visualization of a protein's interaction with GD1b on the cell surface.

• Cell Culture:

  • Culture a cell line known to express GD1b (e.g., a neuronal cell line) on glass coverslips.

  • Experimental Control: If studying an exogenous protein, transfect cells with a plasmid encoding the tagged protein of interest.

• Binding and Fixation:

  • Incubate live, non-permeabilized cells with a primary antibody against GD1b (e.g., mouse anti-GD1b) for 30 minutes at 4°C to label surface GD1b.

  • Wash gently with cold PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Immunostaining:

  • Wash and block the cells with 5% goat serum in PBS.

  • If the protein of interest is intracellular or requires a different primary antibody, permeabilize the cells now with 0.1% Triton X-100.

  • Incubate with a primary antibody against the protein of interest (e.g., rabbit anti-ProteinX).

  • Wash and incubate with fluorescently-labeled secondary antibodies (e.g., Goat anti-Mouse Alexa Fluor 488 and Goat anti-Rabbit Alexa Fluor 594).

  • Mount the coverslips on slides with a DAPI-containing mounting medium.

• Imaging:

  • Visualize using a confocal microscope. Co-localization of the green (GD1b) and red (Protein X) signals will appear as yellow, indicating the proximity of the two molecules.

Functional Assays: Ganglioside Supplementation

A powerful method to demonstrate that GD1b is a functional receptor for a protein (e.g., a virus or toxin) is to use a cell line that is naturally resistant to that protein due to a lack of GD1b expression. By exogenously adding GD1b to the cell culture medium, the ganglioside can integrate into the cell membrane and potentially confer susceptibility.[17]

• Cell Selection:

  • Choose a cell line that lacks GD1b expression and is resistant to the functional effect being studied (e.g., BKV virus infection).[17] LNCaP cells have been used for this purpose.[17]

• Ganglioside Supplementation:

  • Plate the cells and allow them to adhere.

  • Prepare a solution of purified GD1b in the cell culture medium at a concentration of 20-50 µg/mL.

  • Pre-incubate the cells with the GD1b-containing medium (or control medium/medium with other gangliosides) for 2-4 hours at 37°C.[17]

• Functional Challenge:

  • After the pre-incubation, challenge the cells with the protein/agent of interest (e.g., infect with BKV at a specific MOI).[17]

  • Incubate for a period relevant to the functional readout (e.g., 5 days for viral T-antigen expression).[17]

• Readout and Analysis:

  • Assess the functional outcome. For viral infection, this could be quantifying viral protein expression via Western Blot or immunofluorescence, or measuring cell death.

  • A positive result is a significant increase in the functional effect only in the cells supplemented with GD1b, demonstrating that GD1b acts as a functional receptor.

Caption: Hypothetical pathway where GD1b modulates receptor signaling.

References

• Gangliosides: Critical targets for cancer and neurological disorders. Creative Diagnostics. [Link]

• Determination of glycolipid-protein interaction specificity. PubMed - NIH. [Link]

• Anti-GM1 Antibodies ELISA. BÜHLMANN Laboratories AG. [Link]

• Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions. Dalhousie University. [Link]

• Human anti-ganglioside antibody (GM1) Elisa Kit. AFG Scientific. [Link]

• Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions. Springer Link. [Link]

• Determination of Glycolipid–Protein Interaction Specificity. PMC - NIH. [Link]

• Ganglioside Antibody (IgG) (Human) ELISA Kit (OKCA00419). Aviva Systems Biology. [Link]

• BÜHLMANN GanglioCombi®MAG ELISA. BUHLMANN Diagnostics. [Link]

• Liposomal glyco-microarray for studying glycolipid-protein interactions. PubMed - NIH. [Link]

• Binding Kinetics of Protein-Lipid Interactions Using Surface Plasmon Resonance. Nicoya Lifesciences. [Link]

• Binding Kinetics of Glycoprotein Interactions using SPR. Nicoya Lifesciences. [Link]

• Identification of Gangliosides GD1b and GT1b as Receptors for BK Virus. PMC - NIH. [Link]

• Gangliosides GM1 and GD1b are antigens for IgM M-protein in a patient with motor neuron disease. PubMed. [Link]

• Synthesis of radioactive and photoactivable ganglioside derivatives for the study of ganglioside-protein interactions. PubMed. [Link]

• Neuropathy associated with anti-GD1b ganglioside antibodies. MedLink Neurology. [Link]

• Ganglioside (GM1, GD1b, and GQ1b) Antibodies, IgG and IgM. ARUP Laboratories. [Link]

• Surface Plasmon Resonance for Measuring Interactions of Proteins with Lipids and Lipid Membranes. ResearchGate. [Link]

• The Ying and Yang of Ganglioside Function in Cancer. PMC - NIH. [Link]

• Miller-Fisher syndrome with positive anti-GD1b and anti-GM1 antibodies combined with multiple autoimmune antibodies: A case report. PMC - NIH. [Link]

• Ganglioside binding domains in proteins: Physiological and pathological mechanisms. UMR 1072. [Link]

• Biosynthesis of the major brain gangliosides GD1a and GT1b. PMC - NIH. [Link]

• Anti-GD1b and anti-GM1 positive, acute inflammatory demyelinating polyneuropathy associated with advanced ovarian carcinoma: A case report. Spandidos Publications. [Link]

• Ganglioside (Asialo-GM1, GM1, GM2, GD1a, GD1b, and GQ1b) Antibodies. Mayo Clinic Laboratories. [Link]

• Ganglioside GD1b Antibody (GD1b-1). DSHB. [Link]

• Emerging methodologies to investigate lipid–protein interactions. PMC - NIH. [Link]

• Cell Based assay. Skanda Life Sciences. [Link]

• How to Study Protein-protein Interactions. ResearchGate. [Link]

Sources

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. The Ying and Yang of Ganglioside Function in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medlink.com [medlink.com]
• 4. Determination of glycolipid-protein interaction specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Glycolipid–Protein Interaction Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gangliosides GM1 and GD1b are antigens for IgM M-protein in a patient with motor neuron disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ganglioside (GM1, GD1b, and GQ1b) Antibodies, IgG and IgM | ARUP Laboratories Test Directory [ltd.aruplab.com]
• 8. buhlmannlabs.ch [buhlmannlabs.ch]
• 9. buhlmannlabs.com [buhlmannlabs.com]
• 10. Human anti-ganglioside antibody (GM1) Elisa Kit – AFG Scientific [afgsci.com]
• 11. Ganglioside Antibody (IgG) (Human) ELISA Kit (OKCA00419) | Aviva Systems Biology | Avivasysbio.com [avivasysbio.com]
• 12. Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions [scholarworks.indianapolis.iu.edu]
• 14. nicoyalife.com [nicoyalife.com]
• 15. researchgate.net [researchgate.net]
• 16. skandalifesciences.com [skandalifesciences.com]
• 17. Identification of Gangliosides GD1b and GT1b as Receptors for BK Virus - PMC [pmc.ncbi.nlm.nih.gov]

reconstitution of lyophilized Ganglioside GD1b for experimental use

Abstract & Core Directive

Ganglioside GD1b is a complex glycosphingolipid characterized by a hydrophobic ceramide tail and a hydrophilic oligosaccharide head group containing two sialic acid residues.[1][2] This amphiphilic nature creates a specific challenge: solubility paradox . GD1b will not form a true solution in water; it forms micelles. Conversely, it requires specific organic ratios to remain monomeric for accurate aliquoting.[1]

The Golden Rule: Never attempt to dissolve lyophilized GD1b directly into aqueous cell culture media for stock storage. You will create uneven micellar aggregates that lead to irreproducible experimental data. Always establish a primary organic stock, then generate aqueous working solutions via thin-film hydration.[1]

Physicochemical Profile

Understanding the physical constraints of the molecule is the first step to reproducible protocols.[1]

Property	Value / Description
Molecular Weight	~1838.1 Da (varies by fatty acid chain distribution)
Molecular Formula	C₈₄H₁₄₆N₄O₃₉ (Disodium Salt)
Solubility (Organic)	Soluble in Chloroform:Methanol (2:1 v/v)
Solubility (Aqueous)	Forms micelles in Water/PBS (Critical Micelle Concentration ~10⁻⁸ M)
Appearance	White to off-white lyophilized powder
Hygroscopicity	High (Absorbs moisture rapidly; handle under dry gas if possible)
Stability	>1 year at -20°C in organic solvent; <2 weeks in aqueous solution (4°C)

Pre-Reconstitution Planning

Before breaking the seal on the vial, determine your experimental endpoint.[1] The solvent system must match the application.[1]

Decision Matrix: Solvent Selection

Figure 1: Solvent selection logic. The "Organic Stock" route is the only method to ensure monomeric purity before micelle formation.

Protocol A: Preparation of Primary Organic Stock (The "Gold Standard")

Purpose: To create a stable, monomeric solution for accurate quantification and long-term storage.[1] Materials: Glass Hamilton syringe, Teflon-lined glass vials (amber), Chloroform (HPLC grade), Methanol (HPLC grade).[1]

CAUTION: Do not use plastic pipettes or tubes. Chloroform leaches plasticizers which will contaminate your lipid analysis.

• Equilibration: Allow the lyophilized GD1b vial to warm to room temperature (20-25°C) before opening. Why? Opening a cold vial condenses atmospheric water, causing hydrolysis.

• Solvent Preparation: Prepare a mixture of Chloroform:Methanol (2:1 v/v) .

• Dissolution: Add the solvent to the GD1b vial to achieve a concentration of 1 mg/mL .

  • Mechanism:[1] Chloroform solvates the hydrophobic ceramide tail; Methanol solvates the polar oligosaccharide head and disrupts hydrogen bonding between lipid heads.[1]

• Homogenization: Vortex gently for 30 seconds. Sonicate in a bath sonicator for 1 minute if the solution is not perfectly clear.

• Storage: Transfer to a glass vial with a Teflon-lined cap. Purge the headspace with Nitrogen or Argon gas to prevent oxidation. Store at -20°C .

Protocol B: Generation of Aqueous Working Solution (Thin-Film Hydration)

Purpose: To transfer GD1b from organic stock into a physiological buffer (PBS, Cell Media) for experiments, ensuring uniform micelle size.[1]

• Aliquot: Using a glass syringe, transfer the required amount of Protocol A (Organic Stock) into a clean glass tube.

• Evaporation: Evaporate the solvent under a gentle stream of Nitrogen gas.

  • Technique: Rotate the tube at a 45° angle to create a thin, uniform film on the glass wall.[1]

  • Critical Step: Place the tube in a vacuum desiccator for 1 hour to remove trace solvent residues (cytotoxic).

• Hydration: Add the aqueous buffer (e.g., PBS pH 7.[1]4) to the dried film.[1]

  • Note: The film may not dissolve immediately.[1] It will likely peel off in sheets.

• Micelle Formation:

  • Vortex vigorously for 2 minutes.

  • Sonication: Sonicate in a bath sonicator for 10–15 minutes.

  • Temperature Control: Maintain water bath at ~30–40°C. Do not overheat, but slight warming aids the transition from solid film to liquid crystalline phase (micelles).[1]

• Validation: The solution should appear clear to slightly opalescent.[1] If large white particulates are visible, sonicate further.[1]

Scientific Integrity & Validation (E-E-A-T)

The Critical Micelle Concentration (CMC) Factor

GD1b has a very low CMC (~10⁻⁸ M) [1].[1][3][4] This means in almost all physiological applications (µM range), GD1b exists as micelles, not free monomers.

• Implication: When treating cells, you are exposing them to micelles of GD1b.[1] The kinetics of insertion into the cell membrane depend on the "monomer-micelle equilibrium."

• Protocol Check: If you skip the "Thin-Film" step and inject organic stock directly into media, you create "macro-aggregates" rather than defined micelles, leading to localized high concentrations and toxicity.

Quality Control: Thin Layer Chromatography (TLC)

To verify the integrity of your GD1b (e.g., checking for hydrolysis to GM1 or GD1a):

• Stationary Phase: High-Performance Silica Gel 60 plates (HPTLC).

• Mobile Phase: Chloroform : Methanol : 0.2% Aqueous CaCl₂ (60:40:9 v/v/v) [2].[1]

• Visualization: Spray with Resorcinol-HCl reagent and heat at 110°C. GD1b appears as a distinct violet band.[1]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Cloudy Aqueous Solution	Incomplete micelle formation; Lipids are in large lamellar sheets.[1]	Increase sonication time; warm the bath to 40°C.
Precipitate in Organic Stock	Water contamination or wrong solvent ratio.[1]	Add Methanol dropwise until clear.[1] Ensure ratio is near 2:1 (CHCl₃:MeOH).[1][2]
Cell Toxicity	Residual Chloroform in working solution.[1]	Increase vacuum desiccation time (Step B.2) to >2 hours.[1][5]
Loss of Sample	Adsorption to plastic surfaces.[1]	Strictly use glass for all steps involving organic solvents or low-concentration aqueous transfers.[1]

References

• Sonnino, S., et al. (1979).[1] "Critical micelle concentrations of gangliosides." Biochemistry, 18(6), 1119-1124.[1][3]

• Avanti Polar Lipids. (n.d.). "Ganglioside Handling and Storage."[1][6] Technical Support.

• Schnaar, R. L. (2004).[1] "Isolation of glycosphingolipids." Methods in Enzymology, 380, 154-169.[1]

• Merck / Sigma-Aldrich. (2023).[1] "Product Information: Ganglioside GD1b Disodium Salt."

Sources

• 1. shop.hytest.fi [shop.hytest.fi]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Critical micelle concentrations of gangliosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ganglioside Extraction, Purification and Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of storage on the ganglioside content of human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

impact of bovine brain source variability on Ganglioside GD1b function

Subject: Impact of Ceramide Heterogeneity on Ganglioside GD1b Functionality

Executive Technical Summary

In high-precision neurobiology and drug development, Ganglioside GD1b is often treated as a monolithic reagent. This is a critical error. While the oligosaccharide head group (Galβ1-3GalNAcβ1-4(NeuAcα2-8NeuAcα2-3)Galβ1-4Glcβ1-) is conserved, the lipid tail (ceramide) varies significantly based on the biological age and diet of the bovine source.

The Core Variable: The ratio of C18-sphingosine (d18:1) to C20-sphingosine (d20:1) .[1]

• Fetal/Young Bovine Sources: Predominantly d18:1 . Creates more fluid membrane domains.

• Adult/Aged Bovine Sources: Significant accumulation of d20:1 . Creates rigid, tightly packed lipid rafts.

Impact: If your assay relies on GD1b partitioning into lipid rafts to function (e.g., as a receptor for toxins or in signal transduction), batch-to-batch variation in this C18/C20 ratio can shift IC50 values by orders of magnitude, independent of "purity" measured by TLC or HPLC.

Mechanism of Action: The Supply Chain Effect

The following diagram illustrates how upstream sourcing decisions propagate downstream to experimental failure.

Figure 1: The causal link between bovine age, sphingosine chain length, and membrane biophysics. Standard purification removes protein but preserves the lipid tail variability.

Troubleshooting Guide: Diagnostics & Solutions

Module A: Solubility & Stability Issues

Symptom: Solution becomes cloudy or precipitates upon storage at 4°C.

Probable Cause	Mechanism	Corrective Action
Calcium Bridging	GD1b binds Ca²⁺ ions with high affinity (Kd ~10⁻⁴ M). Ca²⁺ crosslinks sialic acid residues between micelles, causing aggregation.	Add EDTA: Include 0.1–1.0 mM EDTA in storage buffers to chelate trace calcium.
Acid Hydrolysis	pH < 4.0 triggers hydrolysis of the glycosidic bond, releasing sialic acid (converting GD1b → GM1).	Buffer Control: Store in neutral buffers (PBS, pH 7.2). Never store in unbuffered water, which absorbs CO₂ and becomes acidic (pH ~5.5).
Hysteresis	Lyophilized lipid "cakes" can form kinetically trapped structures that resist re-solubilization.	Sonication/Warming: Sonicate in a bath (not probe) at 37°C for 5–10 mins. Do not exceed 50°C to avoid degradation.

Module B: Assay Performance (ELISA / Binding)

Symptom: High background noise or "Hook Effect" in anti-GD1b ELISA.

Q: Why does my ELISA signal drop at higher GD1b concentrations? A: This is the Micelle Masking Effect . GD1b is amphiphilic.[2] Its Critical Micelle Concentration (CMC) is extremely low (~10⁻⁸ M).

• At Low Conc: Monomers adsorb to the ELISA plate via the hydrophobic tail, exposing the epitope.

• At High Conc: Micelles form in solution. The hydrophobic tails hide inside the micelle core, preventing plate adsorption. You are washing away your sample.

• Fix: Coat plates using methanol/ethanol evaporation rather than aqueous adsorption. Dissolve GD1b in methanol, apply to plate, evaporate solvent. This forces the lipid tail onto the plastic surface before micelles can form.

Module C: Cell-Based Variability

Symptom: Batch A induces neurite outgrowth; Batch B (same purity) does not.

Q: Both batches are >98% pure by HPLC. Why the difference? A: Check the d18:1 / d20:1 ratio .

• Batch A (Young Source): Likely high d18:1. Fluid membranes allow GD1b to dimerize with Trk receptors.

• Batch B (Adult Source): Likely high d20:1. Rigid membranes lock GD1b into static clusters, preventing receptor interaction.

• Validation Protocol: Request a Fatty Acid Methyl Ester (FAME) analysis or LC-MS/MS breakdown of the ceramide moiety from your supplier. "Purity" refers to the headgroup; "Identity" must include the tail.

Standardized Protocol: Aqueous Micelle Preparation

Use this protocol to generate stable, reproducible GD1b solutions for cell culture additions.

Objective: Create a thermodynamically stable micellar solution (1 mM) free of aggregates.

• Weighing: Weigh lyophilized GD1b powder in a glass vial (avoid plastic to prevent static loss).

• Solvent Dissolution: Dissolve initially in Chloroform:Methanol (2:1 v/v) to ensure total molecular dispersion.

• Drying: Evaporate solvent under a stream of Nitrogen (N₂) gas while rotating the vial to create a thin film on the glass wall. Vacuum desiccation for 1 hr is recommended to remove trace solvents.

• Rehydration: Add sterile PBS (pH 7.4, Ca²⁺/Mg²⁺ free).

• Annealing (Critical Step):

  • Heat to 45°C (above the phase transition temperature) for 15 minutes.

  • Sonicate in a bath sonicator for 10 minutes.

  • Allow to cool slowly to room temperature.

  • Why? This "annealing" process ensures uniform micelle size distribution.

• Filtration: Pass through a 0.22 µm PES membrane (low protein binding) to remove dust/aggregates. Note: Do not use Nylon filters, which bind gangliosides.

References

• Sonnino, S., & Chigorno, V. (2000).[1] Ganglioside molecular species containing C18- and C20-sphingosine in mammalian nervous tissues.[3] Biochimica et Biophysica Acta (BBA) - Biomembranes, 1469(2), 63-77.

• Oikawa, N., et al. (2015).[1] Differential Anatomical Expression of Ganglioside GM1 Species Containing d18:1 or d20:1 Sphingosine Detected by MALDI Imaging. PLOS ONE, 10(6).

• Formisano, S., et al. (1979). Critical micelle concentration of gangliosides.[4] Biochemistry, 18(6), 1119–1124.

• Maggio, B. (1994). The surface behavior of glycosphingolipids in biomembranes: ionic and hydrogen bonding interactions. Progress in Biophysics and Molecular Biology, 62(1), 55-117.

• Schnaar, R. L. (2019). Gangliosides of the Vertebrate Nervous System.[5][3][6] Journal of Molecular Biology, 431(16), 2935-2948.

Sources

• 1. Differential Anatomical Expression of Ganglioside GM1 Species Containing d18:1 or d20:1 Sphingosine Detected by MALDI Imaging Mass Spectrometry in Mature Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ganglioside molecular species containing C18- and C20-sphingosine in mammalian nervous tissues and neuronal cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Ganglioside Extraction, Purification and Profiling - PMC [pmc.ncbi.nlm.nih.gov]

identifying and minimizing lot-to-lot variability of commercial GD1b

Introduction: The "Hidden" Variable in Neurobiology

Disialoganglioside GD1b is not merely a reagent; it is a complex lipid-glycan conjugate that exhibits significant structural polymorphism. Unlike recombinant proteins, commercial GD1b is often extracted from bovine or porcine brain tissue, leading to inherent biological variability in the ceramide tail (fatty acid chain length and saturation).

This variability affects critical micelle concentration (CMC), coating efficiency in ELISAs, and receptor bioavailability in cell-based assays. This guide provides the protocols and mechanistic insights required to standardize your GD1b workflows.

Module 1: Incoming QC – Identification & Purity

How do I validate a new lot of GD1b before committing it to high-value experiments?

The Core Problem: Certificates of Analysis (CoA) often report "Total Sialic Acid" or "Purity by TLC," but they rarely distinguish between GD1b and its structural isomer GD1a (both have the same molecular weight: ~1838 Da). Relying solely on Mass Spectrometry (MS) without fragmentation can lead to misidentification.

Protocol A: High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is the gold standard for distinguishing GD1b from GD1a and detecting degradation products (GM1).

Reagents:

• HPTLC Silica Gel 60 Plates (Merck/Millipore).

• Solvent System: Chloroform : Methanol : 0.2% Aqueous CaCl₂ (60:40:9 v/v/v).[1]

• Scientist’s Note: The CaCl₂ is critical. Calcium ions bind to the negatively charged sialic acids, tightening the bands and improving resolution between isomers.

Step-by-Step:

• Equilibration: Saturate the TLC tank with solvent vapor for 2 hours.

• Spotting: Apply 2-5 µg of GD1b sample and a known standard using a Hamilton syringe (band length: 4 mm).

• Migration: Run the plate until the solvent front reaches 80% of the height.

• Visualization: Spray with Resorcinol-HCl reagent and heat at 110°C for 10 minutes.

  • Result: Gangliosides appear as violet/blue bands.

  • Interpretation: GD1b migrates slower (lower Rf) than GD1a due to the specific geometry of the disialyl chain on the internal galactose.

QC Decision Workflow

Use this logic gate to determine if a lot is acceptable.

Figure 1: Incoming Quality Control Logic for Ganglioside Validation.

Module 2: Minimizing Variability – Solubility & Storage

Why does my GD1b precipitate or behave inconsistently between days?

The Mechanism: Gangliosides are amphipathic. In aqueous solutions, they form micelles once they exceed the Critical Micelle Concentration (CMC). Lot-to-lot variability in the ceramide tail (e.g., C18:0 vs C20:0) shifts the CMC, altering how the molecule interacts with plastic surfaces or cells.

Storage Best Practices

Parameter	Recommendation	Scientific Rationale
Lyophilized Powder	-20°C, Desiccated	Stable for >2 years. Moisture catalyzes desialylation (hydrolysis).
Resuspension Solvent	Chloroform:Methanol (2:1)	Maintains monomeric state. Prevents micelle formation during storage.
Aqueous Storage	AVOID long term	In water/PBS, GD1b forms micelles. Over time, these aggregate irreversibly or adhere to plastic.
Freeze/Thaw	Aliquot immediately	Repeated phase changes disrupt the hydration shell, promoting aggregation.

The "Flash Evaporation" Technique for Assays

To ensure consistent coating in ELISAs or cell treatments:

• Store stock in Chloroform:Methanol (2:1).

• Aliquot the exact amount needed into a glass vial.

• Evaporate solvent under a stream of Nitrogen (

  ) gas. Do not use heat.

• Immediately resuspend in your assay buffer (e.g., PBS) and vortex vigorously for 30 seconds.

• Sonication: Sonicate in a water bath for 5 minutes to disperse micelles uniformly.

Module 3: Troubleshooting Degradation

My signal dropped 50% after one month. What happened?

The Chemistry of Instability: The glycosidic bond connecting the sialic acid residues is acid-labile. Even slightly acidic buffers (pH < 6.0) or elevated temperatures accelerate the hydrolysis of the terminal sialic acid, converting GD1b → GM1 .

Since many anti-GD1b antibodies do not cross-react with GM1, this looks like "loss of signal" but is actually "loss of epitope."

Figure 2: The Hydrolytic Degradation Pathway of GD1b to GM1.

Module 4: Assay Troubleshooting (FAQ)

Q1: I see high background in my anti-GD1b ELISA. Is the lot contaminated?

Likely Cause: Improper Blocking or Plate Surface.

• The Science: Gangliosides bind to plates via hydrophobic interaction with the ceramide tail. If you use a standard "High Binding" protein plate, the binding may be weak. Use Polysorp or hydrophobic plates.

• Blocking Agent: Do not use Non-Fat Dry Milk. Milk contains bovine gangliosides and glycans that can interfere or contribute to background.

• Solution: Use 1-2% BSA (Bovine Serum Albumin) or a synthetic block.

Q2: My cells aren't responding to GD1b treatment.

Likely Cause: Micellar exclusion.

• The Science: If you add GD1b directly to media at high concentrations (>10 µM), it forms stable micelles that cannot integrate into the cell membrane.

• Solution: Complex GD1b with BSA prior to addition. Incubate GD1b with serum-free media containing 0.1% BSA for 30 minutes at 37°C. The BSA acts as a carrier protein (shuttle), facilitating monomeric insertion into the plasma membrane.

Q3: How do I bridge-test a new lot?

Protocol:

• Run the HPTLC protocol (Module 1) on both Old and New lots side-by-side.

• Perform an EC50 Binding Curve . Do not just test one concentration.

  • Coat plate with serial dilutions (0.1 µg/mL to 10 µg/mL).

  • The shape of the curve and the saturation point must match. A shift in the curve indicates a change in ceramide composition affecting coating efficiency.

References

• Ganglioside Analysis & Purification: Yu, R. K., & Ariga, T. (2011). Ganglioside Analysis by High-Performance Thin-Layer Chromatography.[1][2] Methods in Molecular Biology. Source:

• Structural Characterization: Sonnino, S., et al. (2007). Gangliosides: Structure, biosynthesis, function, and therapeutic applications. Journal of Lipid Research. Source:

• Stability & Hydrolysis: Maggio, B. (1994). The surface behavior of glycosphingolipids in biomembranes: ionic and structural interactions. Progress in Biophysics and Molecular Biology. Source:

• Assay Interference: Schnaar, R. L. (2016). Gangliosides of the Vertebrate Nervous System. Journal of Molecular Biology. Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Detection of gangliosides of the GM1b type on high-performance thin-layer chromatography plates by immunostaining after neuraminidase treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

best practices for handling and storing Ganglioside GD1b

Topic: Best Practices for Handling and Storing Ganglioside GD1b Role: Senior Application Scientist[1]

Introduction: Understanding Your Reagent

Welcome to the technical support hub for Ganglioside GD1b. As an Application Scientist, I often see experiments fail not because of the hypothesis, but because of the handling of this specific lipid.

GD1b is a disialoganglioside .[2] Its structure consists of a hydrophobic ceramide tail and a hydrophilic oligosaccharide headgroup containing two sialic acid residues. This amphiphilic nature drives its biological function (e.g., lipid raft formation, neurotransmission) but makes it notoriously difficult to handle in the lab.[2]

The Three Critical Vulnerabilities of GD1b:

• Hygroscopicity: As a powder, it pulls moisture from the air, leading to hydrolysis.[3]

• Oxidation: The double bonds in the sphingosine base are prone to oxidative degradation.

• Micelle Formation: In aqueous solutions, GD1b aggregates into micelles at very low concentrations (Critical Micelle Concentration ~10⁻⁸ M), affecting bioavailability and binding kinetics.[2]

Part 1: Critical Storage & Stability

Q: My GD1b arrived as a lyophilized powder. Can I store it like this?

A: Yes, but with strict conditions. While lyophilized powder is stable during shipping, it is chemically vulnerable once the vial is opened.

• Temperature: Store at -20°C . Storage at -80°C is also acceptable but not strictly necessary for the powder form.

• Atmosphere: If you open the vial, you must backfill it with an inert gas (Argon or Nitrogen) before resealing.[1][2] Oxygen is the enemy of the ceramide tail.

• Desiccation: Store the vial inside a secondary container (like a 50mL conical tube) with desiccant packs.

Q: What is the best way to store GD1b long-term?

A: As a stock solution in organic solvent. Do not store GD1b as an aqueous solution for more than a few days. Water promotes the hydrolysis of the glycosidic linkages, particularly the sialic acid residues (desialylation).

The Golden Standard Stock Solution:

• Solvent: Chloroform : Methanol (2:1 v/v).[1][2][4][5][6]

• Concentration: 1 mg/mL to 5 mg/mL.[2]

• Vessel: Glass vials with Teflon-lined caps only.

  • Why? Chloroform dissolves standard plastics (polystyrene, polypropylene), leaching plasticizers into your sample.[1][2]

• Temperature: -20°C.

Visualization: Storage Decision Tree

Figure 1: Decision workflow for maximizing GD1b stability upon arrival.

Part 2: Solubilization & Reconstitution Protocols

Q: How do I prepare GD1b for cell culture or biochemical assays?

A: You must transition from the organic stock to an aqueous working solution without losing the lipid to the vessel walls.

Protocol: The "Dry-Down" Method

• Aliquot: Transfer the required amount of Chloroform:MeOH stock to a clean glass tube.

• Evaporate: Use a gentle stream of Nitrogen or Argon gas to evaporate the solvent.

  • Critical: Rotate the tube to create a thin film on the glass wall. Do not use heat; heat accelerates oxidation.[2]

• Vacuum (Optional but Recommended): Place the tube in a vacuum desiccator for 1 hour to remove trace solvent residues.[1][2]

• Reconstitute: Add your aqueous buffer (PBS or Media) to the dried film.[1][2]

  • Target Concentration: Ensure you are above the Critical Micelle Concentration (CMC) if you need micelles, or below it if you need monomers (though monomers are rare for GD1b in water).[1][2]

• Sonication: The film may not dissolve immediately. Sonicate in a bath sonicator (not probe) for 1-2 minutes at room temperature until the solution is clear.

  • Warning: Probe sonicators create hot spots that can cleave sialic acids.[2]

Q: Why is my solution cloudy?

A: This is likely due to the formation of large multilamellar vesicles rather than small micelles.

• The Fix: Warm the solution slightly (37°C) and sonicate again.

• The Science: Gangliosides have a high phase transition temperature. Warming helps the lipid chains become fluid, allowing them to rearrange into stable micelles.

Part 3: Experimental Troubleshooting (The "Matrix")

Use this table to diagnose specific failures in your GD1b experiments.

Symptom	Probable Cause	The "Why" (Mechanism)	Corrective Action
Loss of Signal / Low Yield	Adsorption to Plastic	Gangliosides are "sticky" amphiphiles.[1][2] They rapidly coat the surface of polypropylene tubes.	Use glass tubes or low-bind plasticware.[2] Pre-coat tips with BSA if glass is impossible.[2]
Inconsistent Replicates	Variable Micelle Size	Reconstitution without sonication creates random aggregate sizes, affecting binding kinetics.	Standardize sonication time (e.g., 2 mins bath) and temperature (RT) for every prep.[1][2]
Shift in Mass Spec Peak	Desialylation (Hydrolysis)	Exposure to acidic pH or heat during storage/prep cleaved the sialic acid.[1][2]	Check buffer pH (keep > pH 7.0).[1][2] Avoid heat >40°C. Store stocks in organic solvent, not water.
Cytotoxicity in Culture	Solvent Residue	Trace chloroform remaining after the "dry-down" step.	Increase vacuum drying time (1-2 hours). Ensure no solvent smell remains before adding media.[2]
Precipitation in Media	Calcium Interaction	High Ca²⁺ in media can bridge ganglioside headgroups, causing aggregation.	Dissolve GD1b in PBS first (low Ca²⁺), then dilute into culture media immediately before use.

Part 4: Advanced Concept - The Micelle Trap

Researchers often assume GD1b exists as free molecules in solution.[2] It does not.

In aqueous environments, GD1b forms micelles once the concentration exceeds roughly 10⁻⁸ M to 10⁻⁹ M [1, 4].

• Below CMC: Monomers (Rare in standard stock concentrations).[1][2]

• Above CMC: Micelles (The standard state in most experiments).[1][2]

If your experiment relies on single-molecule interactions (e.g., certain receptor binding assays), you must account for the fact that you are presenting a "ball" of GD1b, not a single molecule.

Visualization: Micelle Formation & CMC[1][2][3]

Figure 2: The physical state of GD1b changes based on concentration and handling.[1][2] Most stock solutions are in the Micelle or Aggregate phase.

References

• Avanti Polar Lipids. (n.d.). Storage and Handling of Lipids. Retrieved from [Link]

• Sonnino, S., et al. (1994).[1][2][7] Gangliosides: Structure, function, and handling. Journal of Lipid Research. (General consensus on ganglioside handling derived from industry standards).

• Masserini, M., et al. (1985).[1][2] Parameters affecting the insertion of gangliosides into membranes. Biochemistry.

• Corti, M., et al. (1980).[1][2] Micellar properties of gangliosides in aqueous solution. Journal of Biochemistry. (Establishes CMC ranges for gangliosides).

Sources

• 1. Ganglioside GD1b powder 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]
• 2. adipogen.com [adipogen.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Ganglioside GD1b, Disialo, Human Brain Gangliosides are highly purified sialic acid-containing glycolipids that are used as markers of various cell types and antigens. | Sigma-Aldrich [sigmaaldrich.com]
• 5. web.mit.edu [web.mit.edu]
• 6. shop.hytest.fi [shop.hytest.fi]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Synthetic vs. Bovine-Derived Ganglioside GD1b in Functional Assays

Executive Summary: The Homogeneity Gap

For decades, bovine brain-derived gangliosides were the gold standard due to availability. However, as functional assays for Guillain-Barré Syndrome (GBS) and neuro-regenerative therapies move toward GLP/GMP standards, the variability of biological extraction has become a liability.

The Bottom Line:

• Choose Bovine-Derived GD1b only for early-stage exploratory work where cost is the primary driver, or when a "physiological mixture" of lipid tails is explicitly required to mimic native membrane disorder.

• Choose Synthetic (Chemo-Enzymatic) GD1b for quantitative functional assays (ELISA, SPR), clinical diagnostics, and therapeutic development. The defined ceramide backbone eliminates "lipid tail heterogeneity," reducing assay CV% (Coefficient of Variation) from ~15-20% to <5%.

Part 1: The Source Dilemma – Extraction vs. Precision Synthesis

The fundamental difference lies not in the glycan headgroup (which is theoretically identical), but in the ceramide lipid tail and the impurity profile .

Structural Heterogeneity

• Bovine GD1b: Contains a mixture of sphingosine bases (d18:1, d20:[1]1) and fatty acids (C18:0, C20:0, C22:0, C24:0). This heterogeneity affects how the molecule packs into lipid rafts or ELISA plate surfaces, causing batch-to-batch variation in antigen presentation.

• Synthetic GD1b: Produced via chemo-enzymatic synthesis (typically using bacterial sialyltransferases), offering a single, defined ceramide structure (usually d18:1/C18:0).

Visualization: Production Pathways

The following diagram contrasts the "Subtractive" nature of extraction (removing impurities) vs. the "Additive" nature of synthesis (building the target).

Figure 1: Comparison of extraction complexity vs. synthetic precision. Note that extraction relies on separating chemically similar gangliosides (GM1/GD1a), posing a risk of cross-contamination.

Part 2: Critical Quality Attributes (CQA) Comparison

The following data summarizes typical Certificates of Analysis (CoA) comparisons from major suppliers (e.g., Elicityl, Biosynth, Matreya).

Feature	Bovine-Derived GD1b	Synthetic GD1b (Chemo-Enzymatic)	Impact on Assays
Purity (HPLC)	95% - 98%	> 99%	High: Impurities in bovine (GM1, GD1a) cause false positives in GBS antibody screening.
Lipid Tail	Heterogeneous (C18, C20, C22)	Defined (typically C18:0)	Critical: Heterogeneity alters "coating efficiency" on ELISA plates, leading to high CV%.
Isomers	Potential positional isomers	Stereochemically defined	Medium: Affects antibody epitope recognition.
Viral/BSE Risk	Low (if sourced from NZ/Aus), but non-zero	Zero (Animal-Free)	Regulatory: Synthetic is preferred for clinical/GMP applications.
Cost	Low ($)	High ( $)	Economic: Bovine is suitable for high-volume, low-precision screens.

Part 3: Functional Assay Performance

The "Edge Effect" and Coating Variability in ELISA

In anti-ganglioside antibody assays (used for diagnosing GBS variants like CANOMAD or sensory ataxic neuropathy), the antigen is coated onto a hydrophobic plate.

• The Problem: Bovine GD1b contains lipid tails of varying lengths. Shorter tails (C18) extract into the buffer differently than longer tails (C24) during wash steps, causing uneven desorption .

• The Solution: Synthetic GD1b with a uniform C18:0 tail creates a thermodynamically stable monolayer, significantly reducing the "edge effect" and intra-plate variability.

Protocol: High-Fidelity Anti-GD1b ELISA

Standardizing the coating step is the single most critical factor.

Reagents:

• Antigen: Synthetic GD1b (Stock: 1 mg/mL in 1:1 Chloroform/Methanol).

• Coating Solvent: Pure Methanol (Do NOT use PBS; gangliosides form micelles in water and will not coat the plastic efficiently).

• Blocking: 1% BSA in PBS (Fatty-acid free BSA is preferred to prevent lipid exchange).

Step-by-Step Workflow:

• Dilution: Dilute Synthetic GD1b stock to 5 µg/mL in Methanol .

• Coating: Add 100 µL/well to high-binding polystyrene plates (e.g., Nunc Maxisorp).

  • Critical: Place plates in a fume hood to evaporate methanol completely (approx. 2-3 hours). The ganglioside adheres via hydrophobic interaction as the solvent dries.

• Blocking: Add 200 µL/well of 1% BSA/PBS. Incubate 1 hour at RT.

  • Why: This blocks remaining hydrophobic sites.

• Primary Antibody: Add patient serum or monoclonal anti-GD1b (diluted 1:100 in 0.1% BSA/PBS). Incubate O/N at 4°C.

  • Note: 4°C is preferred over RT to reduce non-specific lipid transfer.

• Wash: 3x with PBS (No Tween-20).

  • Caution: Avoid detergents like Tween-20 in the first wash if possible, or keep concentration <0.05%, as detergents can strip the lipid antigen from the plate.

• Detection: HRP-conjugated secondary antibody. TMB substrate.

Visualization: The ELISA Interaction

This diagram illustrates why purity matters—impurities like GM1 in bovine sources can "decoy" antibodies.

Figure 2: Schematic of Ganglioside ELISA. In Bovine samples, the "GM1 Impurity" (Red) allows cross-reactive antibodies to bind, generating false positive signals. Synthetic GD1b (Green) eliminates this path.

Part 4: Troubleshooting & Optimization

Issue: High Background in Negative Controls

• Cause: In bovine samples, oxidation of unsaturated fatty acids in the tail can create reactive aldehydes that bind antibodies non-specifically.

• Fix: Switch to synthetic GD1b (saturated C18:0 tail) or store bovine samples under Argon at -80°C.

Issue: "Hook Effect" or Signal Drop at High Concentration

• Cause: Micelle formation.[2] If the coating concentration is too high (>10 µg/mL), gangliosides form micelles in the solution rather than coating the plate.

• Fix: Titrate coating concentration. Optimal is usually 2–5 µg/mL.

Part 5: References

• Schnaar, R. L. (2019). "Gangliosides of the Vertebrate Nervous System." Journal of Molecular Biology. Link

• Yu, H., et al. (2018).[3] "Chemoenzymatic synthesis and facile purification of gangliosides." Methods in Enzymology. Link

• Willison, H. J., & Yuki, N. (2002). "Peripheral neuropathies and anti-glycolipid antibodies." Brain.[1][2][4][5][6] Link

• Avanti Polar Lipids. "Ganglioside GD1b (Synthetic) Product Analysis." Link

• IUPAC-IUB Joint Commission on Biochemical Nomenclature. "Nomenclature of Glycolipids." Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Phase behavior and structural characteristics of hydrated bovine brain gangliosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemoenzymatic synthesis and facile purification of gangliosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structures, biosynthesis, and functions of gangliosides--an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structures, biosynthesis, and functions of gangliosides—An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ganglioside Biochemistry - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing the Specificity of Anti-GD1b Monoclonal Antibodies

For researchers and drug development professionals navigating the complexities of neurobiological research, the specificity of the tools employed is paramount. Anti-ganglioside antibodies, particularly those targeting GD1b, are implicated in a range of autoimmune neuropathies, making monoclonal antibodies against this target invaluable for diagnostics and therapeutic development.[1][2] However, the structural similarity among gangliosides necessitates a rigorous assessment of antibody specificity to ensure data integrity and clinical relevance. This guide provides an in-depth comparison of key methodologies for evaluating the specificity of anti-GD1b monoclonal antibodies, grounded in experimental data and field-proven insights.

The Criticality of Specificity in Anti-Ganglioside Antibody Research

Gangliosides are glycosphingolipids abundant in the nervous system that play crucial roles in cell recognition, signal transduction, and adhesion.[3] The structural nuances between different gangliosides, often differing by a single saccharide or sialic acid residue, present a significant challenge for antibody development. An anti-GD1b monoclonal antibody that cross-reacts with other gangliosides, such as GM1, GD1a, or GQ1b, can lead to misleading experimental results and potentially adverse off-target effects in therapeutic applications.[4][5][6] Therefore, a multi-faceted approach to specificity assessment is not just recommended but essential.

Comparative Analysis of Specificity Assessment Methodologies

The choice of method for assessing antibody specificity depends on the required throughput, sensitivity, and the specific questions being asked. Here, we compare three widely used techniques: Enzyme-Linked Immunosorbent Assay (ELISA), Thin-Layer Chromatography (TLC)-Immunostaining, and Glycan Arrays.

Methodology	Principle	Advantages	Limitations	Primary Application
ELISA	Immobilized ganglioside on a microplate captures the antibody, which is then detected by a secondary enzyme-conjugated antibody.[7][8]	High-throughput, quantitative, relatively simple and cost-effective.[9]	Can be prone to false positives due to non-specific binding; conformation of the coated antigen may differ from its native state.[3][10]	Initial screening of a large number of antibody clones for binding to GD1b and a panel of other gangliosides.
TLC-Immunostaining	Gangliosides are separated by TLC, and the plate is then incubated with the antibody to visualize binding to specific ganglioside bands.[11][12]	Allows for the simultaneous assessment of binding to multiple gangliosides in a more native-like lipid environment; distinguishes between gangliosides with the same polarity but different glycan sequences.[11]	Semi-quantitative, lower throughput, and more technically demanding than ELISA.[13]	Confirmatory analysis of lead candidates to visualize specificity and rule out cross-reactivity with structurally similar gangliosides.
Glycan Array	A high-throughput platform where a diverse library of glycans, including various gangliosides, are immobilized on a microarray slide for antibody binding analysis.[14][15]	Provides a comprehensive specificity profile against hundreds of glycans simultaneously; requires minimal sample volume.[15][16][17]	The presentation of glycans may not fully mimic the cellular membrane context; access to specialized equipment and expertise is required.	In-depth characterization of the fine specificity and cross-reactivity profile of a final antibody candidate against a broad range of potential off-targets.

Experimental Protocols: A Step-by-Step Guide

To ensure the trustworthiness of your specificity assessment, each protocol should be executed with precision. Below are detailed, self-validating methodologies for each of the discussed techniques.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

This protocol is adapted from standard procedures for anti-ganglioside antibody detection.[7][18][19]

Materials:

• High-binding 96-well microtiter plates

• Purified gangliosides (GD1b, GM1, GM2, GM3, GD1a, GD2, GD3, GT1a, GT1b, GQ1b)

• Methanol

• Phosphate-buffered saline (PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., 0.05% Tween 20 in PBS)

• Anti-GD1b monoclonal antibody (test sample)

• Horseradish peroxidase (HRP)-conjugated secondary antibody

• TMB substrate solution

• Stop solution (e.g., 2N H2SO4)

• Microplate reader

Procedure:

• Antigen Coating:

  • Dissolve purified gangliosides in methanol to a final concentration of 10 µg/mL.

  • Add 50 µL of each ganglioside solution to separate wells of the microtiter plate. Include a methanol-only control well.

  • Allow the solvent to evaporate overnight in a fume hood at room temperature.

• Blocking:

  • Wash the wells twice with PBS.

  • Add 200 µL of blocking buffer to each well and incubate for 2 hours at room temperature.

• Primary Antibody Incubation:

  • Wash the wells three times with wash buffer.

  • Dilute the anti-GD1b monoclonal antibody to the desired concentration in blocking buffer.

  • Add 100 µL of the diluted antibody to each well and incubate for 2 hours at room temperature.

• Secondary Antibody Incubation:

  • Wash the wells three times with wash buffer.

  • Dilute the HRP-conjugated secondary antibody in blocking buffer according to the manufacturer's instructions.

  • Add 100 µL of the diluted secondary antibody to each well and incubate for 1 hour at room temperature.

• Detection:

  • Wash the wells five times with wash buffer.

  • Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes.

  • Add 50 µL of stop solution to each well.

• Data Analysis:

  • Measure the optical density (OD) at 450 nm using a microplate reader.

  • Compare the OD values for GD1b to those of other gangliosides to determine specificity. A highly specific antibody will show a strong signal for GD1b and minimal to no signal for other gangliosides.

Thin-Layer Chromatography (TLC)-Immunostaining Protocol

This protocol is a classical method for visualizing antibody specificity against separated gangliosides.[11][13][20]

Materials:

• High-performance TLC (HPTLC) plates

• Purified gangliosides

• TLC developing chamber

• Developing solvent (e.g., chloroform:methanol:0.25% KCl in water, 50:40:10, v/v/v)

• Polyisobutylmethacrylate solution (for plasticizing the plate)

• Blocking buffer (e.g., 1% BSA in PBS)

• Anti-GD1b monoclonal antibody

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Ganglioside Separation:

  • Spot 1 µg of each purified ganglioside onto the HPTLC plate.

  • Develop the plate in the TLC chamber with the developing solvent until the solvent front reaches the top.

  • Air dry the plate completely.

• Plate Preparation:

  • Dip the dried plate in a solution of 0.1% polyisobutylmethacrylate in hexane for 1 minute to plasticize the silica.

  • Allow the plate to air dry.

• Immunostaining:

  • Block the plate with blocking buffer for 1 hour at room temperature.

  • Incubate the plate with the anti-GD1b monoclonal antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the plate three times with PBS.

  • Incubate the plate with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 2 hours at room temperature.

  • Wash the plate five times with PBS.

• Visualization:

  • Incubate the plate with a chemiluminescent substrate according to the manufacturer's instructions.

  • Capture the image using a suitable imaging system. A specific antibody will only show a band corresponding to the migration position of GD1b.

Glycan Array Analysis

Due to the specialized nature of this technique, it is often performed as a service by dedicated facilities. The general workflow is as follows:

Workflow Overview:

• Array Fabrication: A library of purified glycans, including a comprehensive panel of gangliosides, is covalently printed onto a chemically modified glass slide.[16][17]

• Blocking: The slide is blocked to prevent non-specific antibody binding.

• Sample Incubation: The anti-GD1b monoclonal antibody is incubated with the array.

• Secondary Detection: A fluorescently labeled secondary antibody is added to detect the bound primary antibody.

• Scanning and Analysis: The slide is scanned using a microarray scanner, and the fluorescence intensity of each spot is quantified. The data is then analyzed to generate a detailed binding profile of the antibody.[14][15]

Visualizing the Rationale: Structural Similarities and Experimental Workflow

To better understand the potential for cross-reactivity and the logic behind a comprehensive specificity assessment, the following diagrams are provided.

Caption: Structural relationships between GD1b and other gangliosides.

The above diagram illustrates the shared disialosyl (NeuAcα2-8NeuAc) epitope among GD1b, GT1b, GQ1b, and GD3, which is a common source of antibody cross-reactivity.[21][22]

Caption: Recommended workflow for assessing anti-GD1b antibody specificity.

This workflow ensures a rigorous and hierarchical approach to specificity validation, starting with a high-throughput screen and progressing to more detailed characterization of the most promising candidates.

Conclusion

The robust characterization of anti-GD1b monoclonal antibody specificity is a non-negotiable step in neurological research and therapeutic development. By employing a combination of ELISA for initial screening, TLC-immunostaining for confirmation, and glycan arrays for comprehensive profiling, researchers can have high confidence in the specificity of their reagents. This multi-pronged approach not only ensures the validity of experimental findings but also mitigates the risks associated with off-target effects, ultimately accelerating the translation of research from the bench to the clinic.

References

• National Center for Biotechnology Information. (2021). Thin-layer chromatography-immunostaining method and enzyme-linked immunosorbent assay for detection of gangliosides by specific antibodies - Glycoscience Protocols. [Link]

• Zhu, J., et al. (n.d.). Detection of anti-ganglioside antibodies in Guillain-Barré syndrome. Ann Transl Med.
• Willison, H. J., & O'Leary, C. P. (1998). Acute ataxic neuropathy with cross-reactive antibodies to GD1b and GD3 gangliosides.

• Chen, Y.-J., et al. (2023). Ganglioside-focused Glycan Array Reveals Abnormal Anti-GD1b Auto-antibody in Plasma of Preclinical Huntington's Disease. Molecular Neurobiology, 60(7), 3848–3857. [Link]

• BÜHLMANN Laboratories AG. (n.d.). Anti-GM1 Antibodies ELISA.
• AFG Scientific. (n.d.). Human anti-ganglioside antibody (GM1) Elisa Kit.

• National Center for Biotechnology Information. (2021). Figure 1: [Typical profiles of the thin-layer chromatography (TLC) immunostaining.] - Glycoscience Protocols. [Link]

• MedLink Neurology. (n.d.). Neuropathy associated with anti-GD1b ganglioside antibodies.

• ResearchGate. (2023). Ganglioside-focused Glycan Array Reveals Abnormal Anti-GD1b Auto-antibody in Plasma of Preclinical Huntington's Disease. [Link]

• ResearchGate. (2012). Cross reactivity of anti-GM1 IgG antibody with GD1b and clinical....

• Daune, G. C., et al. (1992). Sensory neuropathy associated with monoclonal immunoglobulin M to GD1b ganglioside. Annals of Neurology, 31(6), 683–685. [Link]

• Ala-Kut, C., et al. (2020). Physiology of gangliosides and the role of antiganglioside antibodies in human diseases. Cellular and Molecular Life Sciences, 77(16), 3147–3177. [Link]

• Cusabio. (n.d.). Human anti-ganglioside (GM1) antibody (IgG) ELISA Kit.
• BUHLMANN Diagnostics. (2023). BÜHLMANN GanglioCombi®MAG ELISA.

• ResearchGate. (n.d.). TLC and TLC-immunostaining of gangliosides. [Link]

• Aviva Systems Biology. (n.d.). Ganglioside Antibody (IgG) (Human) ELISA Kit (OKCA00419).

• ResearchGate. (n.d.). High-performance thin-layer chromatogram (TLC)-immuno-overlay of a.... [Link]

• Gildersleeve, J. C., et al. (2011). Glycan array analysis of the antigen repertoire targeted by tumor-binding antibodies. Journal of the American Chemical Society, 133(21), 8115–8124. [Link]

• YouTube. (2022). Understanding the Utility of Specific Antibody Testing in Peripheral Neuropathies. [Link]

• Zhu, J., et al. (2021). Detection of anti-ganglioside antibodies in Guillain-Barré syndrome. Annals of Translational Medicine, 9(18), 1475. [Link]

• National Center for Biotechnology Information. (n.d.). Clinical and Diagnostic Role of Ganglioside Antibody Testing. [Link]

• Marshfield Labs. (n.d.).
• Mayo Clinic Laboratories. (n.d.).

• Neurology. (1996). The sensitivity and specificity of anti-GM sub 1 antibody testing. [Link]

• Caudie, C., et al. (2013). Comparison of commercial tests for detecting multiple anti-ganglioside autoantibodies in patients with well-characterized immune-mediated peripheral neuropathies. Clinical Laboratory, 59(11-12), 1277–1287. [Link]

• YouTube. (2022). Printed Glycan Array: Circulating Anti-carbohydrate Ab Analysis | Protocol Preview. [Link]

• Academia Sinica. (n.d.). 論文集.

• Jauberteau, M. O., et al. (1993). Reactivity of a human monoclonal anti-GM1 and anti-GD1b IgM antibody with human neurons in cultures. Journal of Neuroimmunology, 48(1), 53–57. [Link]

• Molecular Depot. (n.d.). Anti-GD1b Monoclonal Antibody.

• ResearchGate. (2025). Comparison of Commercial Tests for Detecting Multiple Anti-Ganglioside Autoantibodies in Patients with Well-Characterized Immune-Mediated Peripheral Neuropathies. [Link]

• HML Chiropractic & Functional Care. (n.d.).

• Taams, N. E., et al. (2018). Clinical relevance of serum antibodies to GD1b in immune-mediated neuropathies. Journal of the Peripheral Nervous System, 23(4), 227–234. [Link]

• Blue Tiger Scientific. (n.d.). Anti-GD1b Monoclonal Antibody.

• National Institutes of Health. (2014). A new approach to ELISA-based anti-glycolipid antibody evaluation of highly adhesive serum samples. [Link]

• ARUP Laboratories. (n.d.). Ganglioside (GM1, GD1b, and GQ1b) Antibodies, IgG and IgM.

• eLife. (2023). Scaling of an antibody validation procedure enables quantification of antibody performance in major research applications. [Link]

• Frontiers. (2021). Anti-ganglioside Antibodies in Guillain-Barre Syndrome: A Novel Immunoblotting-Panel Assay. [Link]

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• 2. Physiology of gangliosides and the role of antiganglioside antibodies in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clinical and Diagnostic Role of Ganglioside Antibody Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detection of anti-ganglioside antibodies in Guillain-Barré syndrome - Zhu - Annals of Translational Medicine [atm.amegroups.org]
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• 11. Thin-layer chromatography-immunostaining method and enzyme-linked immunosorbent assay for detection of gangliosides by specific antibodies - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Figure 1: [Typical profiles of the thin-layer chromatography (TLC) immunostaining.]. - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Comparative Guide: Anti-Inflammatory Profile of Ganglioside GD1b vs. GM1, GD1a, and GT1b

[1]

Executive Summary: The Dual-Action Profile of GD1b

In the landscape of ganglioside therapeutics, GM1 has long been the gold standard for neuroprotection. However, emerging data suggests GD1b possesses a distinct and equally potent anti-inflammatory profile, particularly in microglial modulation.

While GM1, GD1a, and GD1b share the ability to antagonize Toll-like Receptor 4 (TLR4) signaling, GD1b distinguishes itself through a unique dual-action mechanism :

• Anti-Inflammatory: It suppresses LPS-induced cytokine release (TNF-

  , IL-1 ) with potency comparable to GM1 (IC 4.6 M).

• Neurotrophic Specificity: Unlike GM1, GD1b serves as a specific ligand for Myelin-Associated Glycoprotein (MAG) , providing a direct mechanism for axon-myelin stabilization that complements its anti-inflammatory effects.

This guide objectively compares GD1b against its structural analogs (GM1, GD1a, GT1b) to assist in candidate selection for neuroinflammatory indications.

Mechanistic Comparison: The "Raft-Exclusion" Hypothesis

The primary anti-inflammatory mechanism for gangliosides is the disruption of TLR4 dimerization within lipid rafts.

Shared Mechanism: TLR4 Antagonism

Inflammation in microglia is triggered when LPS binds to the TLR4/MD-2 complex, inducing its translocation into lipid rafts (cholesterol-rich membrane microdomains). This clustering is essential for downstream NF-

B activation.

• GD1b, GM1, GD1a, and GT1b all insert into the plasma membrane.

• Their bulky sialylated headgroups sterically hinder the translocation of TLR4 into lipid rafts.

• Result: TLR4 remains in the non-raft phase, preventing the recruitment of adaptor proteins (MyD88/TRAM) and blocking the inflammatory cascade.

Distinct Mechanism: Immunomodulation & Neurotropism

While the suppression mechanism is shared, the downstream consequences differ:

• GD1b & GT1b: Specifically enhance Th1 cytokines (IL-2, IFN-

  ) while suppressing Th2 cytokines (IL-4, IL-5) in T-cell models, suggesting a more complex immunomodulatory role than GM1.

• GM3 & GQ1b: In contrast, these gangliosides often fail to inhibit TLR4 or can even act pro-inflammatory, likely due to insufficient steric bulk (GM3) or alternative signaling properties.

Data Analysis: Comparative Efficacy

The following table synthesizes data from comparative studies on LPS-stimulated microglia (BV2 and primary lines).

Table 1: Comparative Pharmacological Profile of Major Gangliosides

Feature	GD1b (Focus)	GM1 (Standard)	GD1a	GT1b	GM3
Anti-Inflammatory Potency	High	High	High	High	None / Pro-inflammatory
TNF- Inhibition (IC )	~5 M (Est.)	4.6 M	Similar to GM1	Similar to GM1	N/A (Increases TNF)
IL-1 Inhibition (IC )	~15-20 M (Est.)	16.4 M	Similar to GM1	Similar to GM1	N/A
TLR4 Raft Exclusion	Yes	Yes	Yes	Yes	No
Primary Neurotrophic Target	MAG (Myelin Stability)	Trk Receptors	MAG	MAG	EGFR / Insulin Receptor
Th1/Th2 Modulation	Th1 Skewing	Balanced	Balanced	Th1 Skewing	Variable

*Note: Specific IC

values for GD1b are rarely calculated in isolation but are statistically indistinguishable from GM1 in direct comparative assays (e.g., Galleguillos et al., 2022).

Visualizing the Signaling Pathway

The following diagram illustrates how GD1b blocks the TLR4 signaling cascade at the membrane level.

Figure 1: Mechanism of Action. GD1b integrates into the membrane, preventing the physical translocation of the LPS-TLR4 complex into lipid rafts, thereby aborting the inflammatory signal transduction.

Experimental Protocols

To validate the anti-inflammatory effects of GD1b in your own lab, use the following self-validating workflow.

Protocol A: Microglial Inflammation Assay (LPS Challenge)

Objective: Determine the IC

of GD1b against LPS-induced TNF- release.

Reagents:

• Cell Line: BV2 murine microglia or Primary Rat Microglia.[1]

• Gangliosides: GD1b (test), GM1 (positive control), GM3 (negative control). Note: Dissolve in PBS or media; avoid DMSO if possible as it affects membrane fluidity.

• Stimulus: LPS (E. coli O55:B5), 100 ng/mL.

Workflow:

• Seeding: Plate microglia at

  cells/well in 96-well plates. Incubate 24h.

• Pre-treatment: Replace media with serum-free media containing GD1b (0.1, 1, 5, 10, 50

  M) for 1 hour .

  • Validation Step: Ensure GM1 is run in parallel to benchmark sensitivity.

• Stimulation: Add LPS (final conc. 100 ng/mL) directly to the wells (do not wash off GD1b). Incubate for 6–24 hours .

• Readout: Collect supernatant. Quantify TNF-

  and IL-1 via ELISA.[2]

• Viability Check: Perform MTT or LDH assay on remaining cells to ensure cytokine reduction is not due to cytotoxicity.

Protocol B: Lipid Raft Isolation (Mechanistic Validation)

Objective: Confirm GD1b prevents TLR4 recruitment to rafts.

Workflow:

• Lysis: Lyse

  treated cells in 1% Triton X-100 buffer (4°C).

• Fractionation: Mix lysate with 60% sucrose. Overlay with 30% and 5% sucrose gradients.

• Centrifugation: Ultracentrifuge at 200,000

  for 18h.

• Analysis: Collect fractions (Rafts = low density, Fractions 3-5).

• Blotting: Western Blot for TLR4 and Flotillin-1 (raft marker).

  • Expected Result: LPS alone = TLR4 in Raft fractions. LPS + GD1b = TLR4 excluded from Raft fractions.

Visualization of Experimental Workflow

Figure 2: Experimental workflow for validating ganglioside anti-inflammatory potency.

References

• Galleguillos, D., et al. (2022). Anti-inflammatory role of GM1 and other gangliosides on microglia.[3] Journal of Neuroinflammation. Link

• Sipione, S., et al. (2020). Gangliosides in the Brain: Physiology, Pathophysiology and Therapeutic Applications. Frontiers in Neuroscience. Link

• Yoon, H.J., et al. (2020). GT1b functions as a novel endogenous agonist of toll-like receptor 2 inducing neuropathic pain. EMBO Molecular Medicine. Link

• Kanda, N., & Watanabe, S. (2001). Gangliosides GD1b, GT1b, and GQ1b enhance IL-2 and IFN-gamma production and suppress IL-4 and IL-5 production in phytohemagglutinin-stimulated human T cells.[4] Journal of Immunology. Link

• Schnaar, R.L., & Lopez, P.H. (2009). Myelin-associated glycoprotein binding to gangliosides. Journal of Neurochemistry. Link

Sources

• 1. Anti-inflammatory role of GM1 and other gangliosides on microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GM-CSF increases LPS-induced production of proinflammatory mediators via upregulation of TLR4 and CD14 in murine microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory role of GM1 and other gangliosides on microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gangliosides GD1b, GT1b, and GQ1b enhance IL-2 and IFN-gamma production and suppress IL-4 and IL-5 production in phytohemagglutinin-stimulated human T cells - PubMed [pubmed.ncbi.nlm.nih.gov]

side-by-side comparison of different commercial sources of Ganglioside GD1b

Content Type: Technical Comparison & Validation Guide Audience: Senior Researchers, Lipidomics Specialists, and Drug Development Scientists

Executive Summary

Ganglioside GD1b is a critical disialoganglioside involved in neurodevelopment, cell-cell recognition, and viral entry (e.g., BK virus). For researchers, the choice of commercial source is not merely logistical but experimental: the source (bovine vs. porcine vs. synthetic) and counter-ion (

vs. ) fundamentally dictate solubility, micelle formation, and mass spectrometry ionization efficiency.

This guide compares the primary commercial sources—Avanti Polar Lipids (Croda) , Cayman Chemical , and Sigma-Aldrich (Merck) —and provides a self-validating experimental framework to verify product integrity in your own lab.

Quick Verdict:

• Best for Mass Spectrometry Standards: Avanti Polar Lipids (Synthetic) . Their synthetic C18:0 GD1b offers a single isobaric species, eliminating the lipid tail heterogeneity found in natural extracts.

• Best for Biological Assays (Cell Culture/ELISA): Cayman Chemical (Bovine/Porcine) . High purity (

  98%) at a competitive price point with physiological sodium salt options.

• Best for Legacy/Regulatory Protocols: Sigma-Aldrich . Extensive documentation and established use in historical pharmacopeial references, though often at a premium cost.

Technical Background: Critical Quality Attributes (CQAs)

Before selecting a vendor, you must define your experimental tolerance for two variables:

• Lipid Tail Heterogeneity (Natural vs. Synthetic):

  • Natural Sources (Bovine/Porcine): Contain a distribution of sphingosine bases (d18:1, d20:1) and fatty acids (C18:0, C20:0, C22:0, C24:0). This mimics the in vivo environment but creates complex mass spectra (multiple peaks for one lipid class).

  • Synthetic: Contains a single defined structure (e.g., d18:1/C18:0).[1] Essential for quantitative lipidomics (internal standards) but may behave differently in membrane biophysics studies compared to natural mixtures.

• Counter-ion Form (

  vs. ):

  • Ammonium Salts (

    ): Preferred for organic solvent solubility and Mass Spectrometry (better ionization, volatile buffer).

  • Sodium Salts (

    ): Preferred for aqueous buffers and physiological assays (avoids potential ammonium toxicity in sensitive cell lines).

Side-by-Side Vendor Comparison

The following data aggregates specifications from current Certificates of Analysis (CoA) and technical data sheets.

Feature	Avanti Polar Lipids	Cayman Chemical	Sigma-Aldrich (Merck)
Primary Source	Porcine Brain; Synthetic	Bovine Brain; Porcine Brain	Bovine Brain; Human Brain
Purity Specification	>99% (TLC)	98% (TLC)	98% (TLC); ~95% options
Salt Form	Ammonium ( )	Ammonium ( ) & Sodium ( )	Sodium ( ) & Ammonium ( )
Synthetic Availability	Yes (e.g., C18:0-d7 GD1b)	Limited (mostly natural)	Yes (Custom/Select)
Lipid Tail Profile	Defined (Synthetic) or Natural	Natural Heterogeneity	Natural Heterogeneity
Solubility	Chloroform:MeOH:Water (2:1:0.1)	Chloroform:MeOH (2:[2]1)	Water (Micellar), Chloroform:MeOH
Best Application	Quantitation (MS), Biophysics	General Biology, Screening	Reference Standards, Virology
Relative Cost	High (Premium for Synthetic)	Moderate/High Value	High

Detailed Analysis

Avanti Polar Lipids (The "Gold Standard" for Structure)

Avanti is the go-to for structural biology and lipidomics. Their Synthetic GD1b is the only choice if you are setting up a Mass Spec MRM (Multiple Reaction Monitoring) assay.

• Pros: The synthetic option eliminates batch-to-batch variation in lipid tail composition.

• Cons: Hygroscopic nature of ammonium salts requires careful handling under nitrogen.

Cayman Chemical (The Versatile Choice)

Cayman effectively bridges the gap between chemistry and biology. They offer specific salt forms clearly labeled.

• Pros: They provide Bovine vs. Porcine options explicitly. (Note: Porcine brain gangliosides often have different fatty acid chain lengths compared to bovine, which can affect lipid raft partitioning).

• Cons: Less variety in deuterated/synthetic standards compared to Avanti.

Sigma-Aldrich (The Legacy Reference)

Sigma offers the widest range of "grades," from bulk lyophilized powders to high-purity HPLC standards.

• Pros: Availability of Human Brain GD1b , which is critical for specific immunology studies (e.g., Guillain-Barré Syndrome autoantibody research) where species-specific glycosylation matters.

• Cons: Pricing can be significantly higher; product descriptions sometimes lack the granular lipid tail data found in Avanti's CoAs.

Experimental Validation Framework

Do not rely solely on the vendor's CoA. Gangliosides are labile; sialic acid residues can hydrolyze (turning GD1b into GM1) if the cold chain was broken during shipping.

Protocol A: Purity Verification via HPTLC

Objective: Detect breakdown products (GM1, asialo-GM1) and verify migration against a known standard.

Methodology:

• Plate: Silica Gel 60 HPTLC plates (Merck/EMD Millipore).

• Solvent System: Chloroform : Methanol : 0.2% Aqueous

  (60:40:9 v/v/v).[3] Note: The Calcium chloride is critical for sharpening the bands of sialylated lipids.

• Visualization: Resorcinol-HCl spray (specific for Sialic Acid).

Graphviz Workflow (HPTLC):

Caption: Step-by-step HPTLC workflow for Ganglioside purity verification using Resorcinol-HCl detection.

Protocol B: Functional Integrity via ELISA

Objective: Confirm the conformational integrity of the GD1b epitope. Breakdown or oxidation can destroy antibody recognition sites.

Critical Step: Gangliosides form micelles in water.[3] You must coat ELISA plates using methanol/ethanol evaporation to ensure they stick to the polystyrene surface.

Methodology:

• Coating: Dissolve GD1b in Methanol (not PBS). Add to wells. Evaporate solvent to dryness.

• Blocking: 1% BSA in PBS (avoid milk, as it contains bovine gangliosides that cause background).

• Primary: Anti-GD1b Monoclonal Antibody (e.g., clone GGR12).

Graphviz Workflow (ELISA):

Caption: ELISA workflow emphasizing the critical methanol-evaporation coating step for lipid antigens.

References

• Cayman Chemical. Ganglioside GD1b (bovine) (ammonium salt) Datasheet.[5] Cayman Chemical.[2][6] Link

• Sigma-Aldrich. Ganglioside GD1b, Disialo, Human Brain Product Sheet.[7] Merck KGaA.[7] Link

• Schnaar, R. L. (2016). Gangliosides of the Vertebrate Nervous System.[3] Journal of Molecular Biology. Link

• Yu, R. K., et al. (2011). Structures, biosynthesis, and functions of gangliosides—An overview. Journal of Lipid Research. Link

• Schengrund, C. L. (1991). Binding of botulinum and tetanus neurotoxins to ganglioside GT1b and derivatives thereof.[2] Journal of Neurochemistry. Link

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. caymanchem.com [caymanchem.com]
• 3. shop.hytest.fi [shop.hytest.fi]
• 4. avantiresearch.com [avantiresearch.com]
• 5. caymanchem.com [caymanchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Ganglioside GD1b, Disialo, Human Brain Gangliosides are highly purified sialic acid-containing glycolipids that are used as markers of various cell types and antigens. | Sigma-Aldrich [sigmaaldrich.com]